![molecular formula C7H6ClNOS B588351 2-Chloro-4,5-dihydrobenzo[D]thiazol-6(7H)-one CAS No. 159015-39-1](/img/structure/B588351.png)
2-Chloro-4,5-dihydrobenzo[D]thiazol-6(7H)-one
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Overview
Description
“2-Chloro-4,5-dihydrobenzo[D]thiazol-6(7H)-one” is a chemical compound that is part of the benzothiazole family . Benzothiazoles are heterocyclic compounds with a wide range of applications in fields such as organic synthesis, medicinal chemistry, and materials science .
Synthesis Analysis
The synthesis of benzothiazole derivatives often starts from simple commercially available building blocks . For instance, one approach to N-substituted and N,N-disubstituted benzothiazole (BT) sulfonamides starts from benzo[d]thiazole-2-thiol and primary and secondary amines .Molecular Structure Analysis
The molecular structure of benzothiazole derivatives can be determined using various spectroscopic techniques such as 1H-NMR, 13C-NMR, and HRMS (ESI) .Chemical Reactions Analysis
Benzothiazole derivatives can undergo various chemical reactions. For example, the labile N-H bond in N-monoalkylated BT-sulfonamides allows for the development of a simple weak base-promoted N-alkylation method and a stereoselective microwave-promoted Fukuyama-Mitsunobu reaction .Scientific Research Applications
Synthesis of Novel Derivatives
This compound can be used in the synthesis of novel thiazole, pyranothiazole, thiazolo [4,5-b]pyridines and thiazolo [5′,4′:5,6]pyrano [2,3-d]pyrimidine derivatives . These derivatives have a wide range of medicinal and biological properties .
Anticancer Efficacy
Some derivatives of this compound have shown promising results against MCF-7, a breast cancer cell line . This suggests potential applications in the development of new anticancer drugs .
Organic Electronics
Thiazolo [5,4-d]thiazole fused (bi)heterocycle, a derivative of this compound, is an electron deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap . This makes it suitable for applications in organic electronics .
Semiconductors for Plastic Electronics
Thiazolo [5,4-d]thiazole-based materials have been recognized for their potential in the field of organic photovoltaics . This compound could be used in the synthesis of semiconductors for plastic electronics .
Cancer Therapy
Benzothiazole derivatives, which can be synthesized from this compound, are known for various biological activities and have received considerable attention in cancer therapy .
Photocatalysis
Thiazolo [5,4-d]thiazole heterocycles, which can be derived from this compound, have been used in photocatalysis . This suggests potential applications in the development of new photocatalytic materials .
Mechanism of Action
properties
IUPAC Name |
2-chloro-5,7-dihydro-4H-1,3-benzothiazol-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNOS/c8-7-9-5-2-1-4(10)3-6(5)11-7/h1-3H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTCYHAOCEIQYQM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(CC1=O)SC(=N2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNOS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50716967 |
Source
|
Record name | 2-Chloro-4,7-dihydro-1,3-benzothiazol-6(5H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50716967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.65 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
159015-39-1 |
Source
|
Record name | 2-Chloro-4,7-dihydro-1,3-benzothiazol-6(5H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50716967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-4,5,6,7-tetrahydro-1,3-benzothiazol-6-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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